Cas no 2411255-90-6 (N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride)

• Product Name: N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride
• CAS No: 2411255-90-6
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 5415698
• PubChem ID: 154879542
• Update Time: 2025-11-01

N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(pyridin-2-yl)methyl]sulfamoyl fluoride
• EN300-26577128
• Z2234630891
• 2411255-90-6
• N-Methyl-N-(pyridin-2-ylmethyl)sulfamoyl fluoride
• N-Methyl-N-(2-pyridinylmethyl)sulfamoyl fluoride
• N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride

• Inchi： 1S/C7H9FN2O2S/c1-10(13(8,11)12)6-7-4-2-3-5-9-7/h2-5H,6H2,1H3
• InChI Key： RXFWNNYQIHHNGX-UHFFFAOYSA-N
• SMILES： S(F)(N(C)CC1=NC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 204.03687687g/mol
• Monoisotopic Mass: 204.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.9±44.0 °C(Predicted)
• pka: 3.80±0.12(Predicted)

Additional information on N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride

Recent Advances in the Study of N-methyl-N-(pyridin-2-yl)methylsulfamoyl Fluoride (CAS: 2411255-90-6)

N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride (CAS: 2411255-90-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfamoyl fluoride derivative is being investigated for its potential as a covalent inhibitor, particularly in the context of enzyme targeting and drug discovery. The compound's unique reactivity profile, stemming from the sulfamoyl fluoride moiety, makes it a promising candidate for the development of novel therapeutic agents and chemical probes.

Recent studies have focused on the synthesis and characterization of N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride, with particular attention to its stability, reactivity, and selectivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties. Additionally, computational modeling has been utilized to predict its binding affinity and interaction mechanisms with various biological targets, such as serine hydrolases and other enzymes that are known to be modulated by sulfamoyl fluoride compounds.

One of the key findings from recent research is the compound's ability to selectively inhibit certain enzymes involved in inflammatory pathways. This has sparked interest in its potential application for treating inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary in vitro studies have demonstrated its efficacy in reducing the activity of target enzymes, with minimal off-target effects, suggesting a high degree of specificity.

Further investigations have explored the pharmacokinetic properties of N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride. Studies in animal models have shown favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and bioavailability. Researchers are currently exploring structural modifications to enhance these properties while retaining the compound's inhibitory activity.

The potential of N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride extends beyond therapeutic applications. Its use as a chemical probe in proteomics studies has been highlighted, particularly in activity-based protein profiling (ABPP). This approach allows for the identification and characterization of enzyme activities in complex biological systems, providing valuable insights into disease mechanisms and potential drug targets.

In conclusion, N-methyl-N-(pyridin-2-yl)methylsulfamoyl fluoride (CAS: 2411255-90-6) represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential. The compound's unique reactivity and selectivity make it a valuable tool for both basic research and the development of novel therapeutics.